molecular formula C12H13N3O2 B372049 3-methyl-6-(methylamino)-1-phenylpyrimidine-2,4(1H,3H)-dione CAS No. 146723-69-5

3-methyl-6-(methylamino)-1-phenylpyrimidine-2,4(1H,3H)-dione

Cat. No.: B372049
CAS No.: 146723-69-5
M. Wt: 231.25g/mol
InChI Key: RFXHYDYIKVVIAF-UHFFFAOYSA-N
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Description

3-methyl-6-(methylamino)-1-phenylpyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C12H13N3O2 and its molecular weight is 231.25g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as >34.7 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

146723-69-5

Molecular Formula

C12H13N3O2

Molecular Weight

231.25g/mol

IUPAC Name

3-methyl-6-(methylamino)-1-phenylpyrimidine-2,4-dione

InChI

InChI=1S/C12H13N3O2/c1-13-10-8-11(16)14(2)12(17)15(10)9-6-4-3-5-7-9/h3-8,13H,1-2H3

InChI Key

RFXHYDYIKVVIAF-UHFFFAOYSA-N

SMILES

CNC1=CC(=O)N(C(=O)N1C2=CC=CC=C2)C

Canonical SMILES

CNC1=CC(=O)N(C(=O)N1C2=CC=CC=C2)C

solubility

34.7 [ug/mL]

Origin of Product

United States

Synthesis routes and methods

Procedure details

The obtained 6-chloro-3-methyl-1-phenyluracil (4.26 g, 18 mM) was added to 100 ml of 2-propanol. A 40% aqueous solution of methylamine (17 g, 0.22M) was added to the resulting solution and the mixture was heated at 90° C. for 5 hours while stirring. After being left to cool, a precipitated crystal was obtained by filtration and washed successively with ethanol and water to yield 3-methyl-6-methylamino-1-phenyluracil (yield: 3.71 g, or 89% based on 6-chloro-3-methyl-1-phenyluracil).
Quantity
4.26 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
17 g
Type
reactant
Reaction Step Two

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